Cas no 685892-24-4 (3,5-bis(trifluoromethyl)thioanisole)

• Product Name: 3,5-bis(trifluoromethyl)thioanisole
• CAS No: 685892-24-4
• MF: C₉H₆F₆S
• MW: 260.199362277985
• CID: 1729325
• PubChem ID: 2756749
• Update Time: 2025-04-21

3,5-bis(trifluoromethyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(trifluoromethyl)thioanisole
• 3,5-ditrifluoromethylbenzaldehyde
• AC1Q4IRM
• AG-F-42348
• MBT-BAD
• ZINC00165018
• 3,5-bis(trifluoromethyl) benzaldehyde
• 3,5-ditrifluoromethylthioanisole
• ACMC-1AJHV
• PubChem4162
• SBB006661
• 3,5-di(Trifluoromethyl)benzaldehyde
• [3,5-bis(trifluoromethyl)phenyl] methyl sulfide
• (3,5-bis-CF3)PhCHO
• 3,5-bis-(trifluoromethyl)-benzaldehyde
• 3,5-bis-(trifluoromethyl)benzaldehyde
• 3,5-ditrifluoromethyl benzaldehyde
• 3,5-bis(trifluoromethyl)-benzaldehyde
• MBT-BAD;3,5-ditrifluoromethylthioanisole;3,5-ditrifluoromethylbenzaldehyde;
• MFCD03789174
• DB-183004
• DTXSID701249383
• 1-(Methylthio)-3,5-bis(trifluoromethyl)benzene
• 685892-24-4
• (3,5-bis(trifluoromethyl)phenyl)(methyl)sulfane
• AKOS015967503
• SCHEMBL16562807
• FODCFYIWOJIZQL-UHFFFAOYSA-N

• MDL： MFCD03789174
• Inchi： 1S/C9H6F6S/c1-16-7-3-5(8(10,11)12)2-6(4-7)9(13,14)15/h2-4H,1H3
• InChI Key： FODCFYIWOJIZQL-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 260.00900
• Monoisotopic Mass: 260.00944034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 4.44610